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An In-depth Technical Guide to the Physicochemical Properties of Aluminum Chloride
Hexahydrate Crystals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of aluminum chloride hexahydrate ([Al(H₂O)₆]Cl₃). The information is compiled for

professionals in research, science, and drug development who utilize this compound in various

applications, from pharmaceutical preparations to organic synthesis. This document details its

structural characteristics, solubility, thermal behavior, and spectroscopic data, supported by

experimental protocols and graphical representations of key processes.

General and Physical Properties
Aluminum chloride hexahydrate is a hydrate of aluminum trichloride with the chemical

formula [Al(H₂O)₆]Cl₃.[1] It exists as colorless or white to slightly yellow, deliquescent crystals

or crystalline powder.[1][2][3][4][5][6] The yellowish color often results from contamination with

iron(III) chloride.[1] The compound has a faint odor of hydrochloric acid and a very astringent

taste.[2][5] It is a non-flammable solid.[7]

Structurally, the hexahydrate form consists of octahedral [Al(H₂O)₆]³⁺ cation centers with

chloride anions (Cl⁻) as counter-ions, linked by hydrogen bonds.[1] The central aluminum ion is

surrounded by six water ligand molecules, making it coordinatively saturated.[1]
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Table 1: General Physicochemical Properties

Property Value Reference

Molecular Formula AlCl₃·6H₂O or [Al(H₂O)₆]Cl₃ [1][3][5][6]

Molar Mass 241.43 g/mol [1][5][8][9]

Appearance
Colorless, white, or slightly

yellow crystalline solid/powder
[1][2][3][4][9]

Density 2.398 g/cm³ [1][2][10]

Melting Point 100 °C (decomposes) [1][2][8][10]

pH
2.5 - 3.5 (5% aqueous solution

at 20 °C)
[8]

Refractive Index 1.560 [10]

| Vapor Pressure | 1 mmHg (100 °C) | |

Solubility
Aluminum chloride hexahydrate is highly soluble in water.[4][11] Its aqueous solutions are

acidic due to the ionization of the aquo ligands, where the hydrated cation acts as a proton

donor.[1][7] The solubility in water is temperature-dependent. The compound is also soluble in

several organic solvents.[7]

Table 2: Solubility in Water at Various Temperatures
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Temperature (°C) Solubility (g/L) Reference

0 439 [1]

10 449 [1]

20 458 [1]

30 466 [1]

40 473 [1]

60 481 [1]

80 486 [1]

| 100 | 490 |[1] |

Table 3: Solubility in Various Solvents

Solvent Solubility Reference

Water Very soluble; 1 g in 0.9 mL [4]

Ethanol Freely soluble; 1 g in 4 mL [4]

Glycerol Soluble [4]

Propylene Glycol Soluble [7]

Diethyl Ether Soluble [7]

Benzene Slightly soluble [1]

Chloroform Soluble [1]

| Carbon Tetrachloride | Soluble |[1] |

The solubility of aluminum chloride hexahydrate in aqueous solutions decreases drastically

with an increasing concentration of hydrochloric acid (HCl).[12] For instance, at 25°C, the

solubility of AlCl₃ in pure water is about 31% by weight, but it drops to 0.1% when the HCl
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concentration is increased to 37%.[12] This property is fundamental to processes for recovering

alumina from low-grade ores.[12]

Aqueous Solution Chemistry

[Al(H₂O)₆]³⁺
(Hexaaquaaluminum ion)

[Al(OH)(H₂O)₅]²⁺
(Pentaaquahydroxoaluminum ion)

Ionization

H⁺

(Proton)

Recombination

Click to download full resolution via product page

Caption: Ionization equilibrium of the hexaaquaaluminum(III) ion in water.

Thermal Properties and Decomposition
Aluminum chloride hexahydrate is hygroscopic and has a pronounced affinity for water.[1] It

is stable under standard conditions but may decompose upon exposure to moist air.[2] When

heated, it does not yield the anhydrous form; instead, it decomposes.[1] The first noticeable

signs of thermal decomposition occur at approximately 90 °C.[13][14] The compound melts with

decomposition at around 100 °C.[1][8]
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The thermal decomposition process is strongly endothermic and involves the release of both

water vapor and hydrogen chloride (HCl) gas.[13][15] Heating the hexahydrate leads to the

formation of aluminum hydroxide or alumina (aluminum oxide).[1]

The overall decomposition reaction is: 2[Al(H₂O)₆]Cl₃(s) → Al₂O₃(s) + 6HCl(g) + 9H₂O(g)[16]

Incomplete thermal decomposition at temperatures up to 270 °C produces a porous and

reactive basic aluminum chloride, which is used as a flocculating agent.[13][14] Complete

decomposition to alumina is typically achieved at much higher temperatures, often in a two-

stage process with temperatures ranging from 200°C to 1100°C.[16]

Thermal Decomposition Pathway

[Al(H₂O)₆]Cl₃ (s)
(Aluminum Chloride Hexahydrate)

Al(OH)₃ (s)
(Aluminum Hydroxide)

Heat (>100°C)

HCl (g)
(Hydrogen Chloride)

H₂O (g)
(Water Vapor)

Click to download full resolution via product page

Caption: Simplified thermal decomposition pathway of aluminum chloride hexahydrate.

Spectroscopic Properties
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Spectroscopic analysis provides insight into the molecular structure and bonding of aluminum
chloride hexahydrate.

Infrared (IR) Spectroscopy: FTIR spectra of aluminum chloride hexahydrate have been

recorded using techniques such as KBr wafers and Attenuated Total Reflectance (ATR).[17]

These spectra are characterized by bands corresponding to the vibrations of the coordinated

water molecules and the Al-O bonds within the [Al(H₂O)₆]³⁺ cation.

Raman Spectroscopy: FT-Raman spectra have also been reported.[17] A single-crystal

Raman study assigned the ν₁(of AlO₆) mode to a band at 524 cm⁻¹.[18]

Experimental Protocols
Determination of Melting Point (Decomposition
Temperature)
The melting point of aluminum chloride hexahydrate, which is a decomposition temperature,

can be determined using the capillary tube method.

Methodology:

Sample Preparation: A small amount of finely powdered aluminum chloride hexahydrate is

introduced into a capillary tube (5-6 cm long), which is sealed at one end.[19] The tube is

tapped gently to pack the sample to a height of 1-2 mm.[20]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[19][20] This assembly is then placed in a melting point

apparatus containing a high-boiling liquid like paraffin or silicone oil.[19]

Heating: The apparatus is heated slowly and gently.[19] The liquid bath should be stirred

continuously to ensure a uniform temperature distribution.[20]

Observation: The temperature at which the solid begins to melt and the temperature at which

it becomes completely liquid are recorded as the melting range.[20] For aluminum chloride
hexahydrate, this process will be accompanied by decomposition (e.g., bubbling).

Verification: The procedure should be repeated with a fresh sample to ensure accuracy.[19]
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Thermogravimetric Analysis (TGA)
TGA is used to measure the change in mass of the sample as a function of temperature,

providing quantitative data on its thermal decomposition.

Methodology:

Instrument: A thermogravimetric analyzer (e.g., Mettler Toledo TGA/SDTA 851e) is used.[21]

Sample Preparation: A small, precisely weighed sample (e.g., 5-20 mg) of finely powdered

aluminum chloride hexahydrate is placed in a crucible, typically made of alumina.[14][21]

[22]

Experimental Conditions:

Atmosphere: The experiment is run under a controlled atmosphere with a constant flow of

an inert or reactive gas (e.g., air or argon) at a specified flow rate (e.g., 20 mL/min).[14]

[22]

Heating Program: The sample is subjected to a controlled temperature program. This can

be a dynamic scan with a constant heating rate (e.g., 3 °C/min) or an isothermal program

where the temperature is held constant.[14][21][23]

Data Collection: The TGA instrument continuously monitors and records the sample's weight

as a function of temperature and time.[23] The resulting TGA curve plots percentage weight

loss against temperature.

Analysis: The TGA curve is analyzed to determine the temperatures at which decomposition

events occur and the corresponding mass losses, which can be correlated to the loss of

water and HCl.
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Experimental Workflow: Thermogravimetric Analysis (TGA)

1. Sample Preparation
(Weigh 5-20 mg of powdered sample)

2. Load Sample
(Place in alumina crucible)

3. Configure TGA
(Set heating rate, temp range, gas flow)

4. Run Experiment
(Heat sample and record weight loss)

5. Data Analysis
(Plot weight % vs. temp; identify decomp. steps)

Click to download full resolution via product page

Caption: A typical workflow for analyzing thermal properties using TGA.

X-ray Diffraction (XRD)
XRD is the standard technique for determining the crystal structure of a solid material.

Methodology:

Sample Preparation: A fine powder of the crystalline aluminum chloride hexahydrate is

prepared and mounted on a sample holder.

Instrument: An X-ray diffractometer is used.

Data Acquisition: The sample is irradiated with a monochromatic X-ray beam at various

angles (2θ). A detector records the intensity of the X-rays diffracted by the crystalline lattice
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planes.

Analysis: The resulting XRD pattern, a plot of diffracted intensity versus the angle 2θ, is a

fingerprint of the crystal structure. The positions and intensities of the diffraction peaks can

be compared to standard diffraction databases (e.g., JCPDS) to confirm the identity and

phase purity of the compound.[24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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